1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(2-fluorophenyl)ethanone
• InChI: InChI=1S/C19H21FN2O/c20-18-9-5-4-8-17(18)14-19(23)22-12-10-21(11-13-22)15-16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key: MGHRLZJPZJTGRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CC3=CC=CC=C3F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-Benzyl-4-[(2-fluorophenyl)acetyl]piperazine, also known as 2-FBPP, is a chemical compound that belongs to the class of piperazine derivatives. This compound has attracted significant attention from the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine is not fully understood. However, it is believed to exert its pharmacological effects by modulating the levels of neurotransmitters in the brain. By inhibiting the activity of monoamine oxidase A and B, 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine increases the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are known to play a crucial role in regulating mood, emotion, and behavior.
Biochemical and Physiological Effects
Studies have shown that 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine exhibits potent antidepressant, anxiolytic, and antipsychotic effects in animal models. Additionally, it has been found to improve cognitive function and memory in rats. These effects are believed to be mediated by the modulation of neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine in lab experiments is its high potency and selectivity towards monoamine oxidase A and B. Additionally, it exhibits good solubility in water and organic solvents, which makes it easy to handle in the lab. However, one of the limitations of using 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine is its potential toxicity, which requires careful handling and disposal procedures.

Future Directions

There are several future directions for research on 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine. One of the areas of interest is the development of new derivatives of 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine with improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine and its potential applications in the treatment of various neuropsychiatric disorders. Furthermore, the potential use of 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine as a tool for studying the role of monoamine oxidase A and B in the brain warrants further investigation.

Synthesis Methods

The synthesis of 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine involves the reaction of 1-benzylpiperazine with 2-fluoroacetophenone in the presence of a catalyst such as acetic acid or trifluoroacetic acid. The reaction takes place under reflux conditions, and the product is obtained in high yield after purification by column chromatography.

Scientific Research Applications

1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess various pharmacological activities such as antidepressant, anxiolytic, and antipsychotic effects. Additionally, 1-benzyl-4-[(2-fluorophenyl)acetyl]piperazine has been found to exhibit potent inhibitory activity against monoamine oxidase A and B, which are enzymes involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine.